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Compound of Interest

Compound Name: 3',4'-Dichloropropiophenone

Cat. No.: B046414

Physical Properties of 3',4'-
Dichloropropiophenone: A Technical Guide

This guide provides a detailed overview of the physical properties, specifically the melting and
boiling points, of 3',4'-Dichloropropiophenone. It is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis. The information is
presented to facilitate easy access and comparison, supplemented by detailed experimental
methodologies for the determination of these critical physical constants.

Core Physical Properties

3',4'-Dichloropropiophenone is an organic compound with the chemical formula CoHsCI20. At
room temperature, it exists as a solid.[1][2][3] Its key physical properties are summarized

below.
Physical Property Value Conditions
Melting Point 44-48 °C Ambient Pressure
Boiling Point 247 °C Ambient Pressure (760 mmHQ)
136-140 °C 18 mmHg
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Note: Variations in reported values can be attributed to differences in experimental conditions
and sample purity.

Experimental Protocols for Physical Property
Determination

The accurate determination of melting and boiling points is crucial for the identification and
purity assessment of a chemical compound. Standard laboratory procedures for these
measurements are detailed below.

Melting Point Determination

The melting point of 3',4'-Dichloropropiophenone is typically determined using the capillary
tube method with a melting point apparatus, such as a Mel-Temp or a Thiele tube.

Methodology:

o Sample Preparation: A small amount of the crystalline 3',4'-Dichloropropiophenone is finely
powdered. The open end of a capillary tube is pressed into the powder. The tube is then
tapped gently to pack the solid into the sealed end, aiming for a sample height of 1-2 mm.[4]

[5]

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus, adjacent to a calibrated thermometer.

o Heating and Observation: The apparatus is heated at a controlled rate. An initial rapid
heating can be used to determine an approximate melting range. For an accurate
measurement, the heating rate is slowed to approximately 2°C per minute as the
temperature approaches the expected melting point.[4]

o Data Recording: The melting range is recorded from the temperature at which the first drop
of liquid is observed to the temperature at which the entire sample has completely melted.[5]
A sharp melting range (typically 0.5-1.0°C) is indicative of a pure compound.[5] Impurities
tend to lower and broaden the melting range.[4]

Boiling Point Determination
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The boiling point of 3',4'-Dichloropropiophenone can be determined by several methods,
including simple distillation and the Thiele tube method, especially for measurements at
reduced pressure.

Methodology (Thiele Tube Method):

e Sample Preparation: A small volume (a few milliliters) of liquid 3',4'-Dichloropropiophenone
is placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is placed
inverted (open end down) into the liquid.[6][7]

o Apparatus Setup: The test tube assembly is attached to a thermometer. This is then placed
in a Thiele tube containing a high-boiling point liquid like mineral oil or silicone oil, ensuring
the sample is immersed in the oil.[6][7]

o Heating and Observation: The side arm of the Thiele tube is gently and uniformly heated. As
the temperature rises, the air trapped in the capillary tube will expand and exit as bubbles.
The heating is continued until a steady and rapid stream of bubbles emerges from the
capillary tube.

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool
slowly. The boiling point is the temperature at which the bubbling stops and the liquid just
begins to be drawn back into the capillary tube.[6] This indicates that the vapor pressure of
the liquid equals the atmospheric pressure.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of a chemical compound like 3',4'-Dichloropropiophenone.
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Caption: Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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